Cas no 66835-29-8 (N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide)

• Product Name: N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide
• CAS No: 66835-29-8
• MF: C₁₆H₁₈Cl₃N₃O₂
• MW: 390.692020893097
• MDL: MFCD34594848
• CID: 5464288
• PubChem ID: 21332503
• Update Time: 2025-05-19

N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z4512544265
• N-butyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]-1H-imidazole-1-carboxamide
• 1H-Imidazole-1-carboxamide, N-butyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]-
• N-butyl-N-[2-(2,4,6-trichlorophenoxy)ethyl]-1H-imi dazole-1-carboxamide
• N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide

• MDL： MFCD34594848
• Inchi： 1S/C16H18Cl3N3O2/c1-2-3-5-21(16(23)22-6-4-20-11-22)7-8-24-15-13(18)9-12(17)10-14(15)19/h4,6,9-11H,2-3,5,7-8H2,1H3
• InChI Key： IGLOECGNNWCUAU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OCCN(C(N1C=NC=C1)=O)CCCC)Cl)Cl

Computed Properties

• Exact Mass: 389.046460 g/mol
• Monoisotopic Mass: 389.046460 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 47.4
• Molecular Weight: 390.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide

Professional Introduction to N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide (CAS No. 66835-29-8)

N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide, identified by its CAS number 66835-29-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a butyl group, a 2,4,6-trichlorophenoxy ethyl moiety, and an imidazole carboxamide functional group, contribute to its unique chemical properties and biological interactions.

The 2,4,6-trichlorophenoxy group in the molecular structure is a key feature that influences the compound's reactivity and interaction with biological targets. This moiety is commonly found in various agrochemicals and pharmaceuticals due to its ability to enhance binding affinity and metabolic stability. In recent years, researchers have been exploring the potential of such chlorinated aromatic compounds in developing novel drugs targeting specific enzymatic pathways and cellular processes.

Recent studies have highlighted the importance of imidazole derivatives in medicinal chemistry. The imidazole ring itself is a heterocyclic structure that is integral to many biologically active molecules, including antifungal agents and calcium channel blockers. The incorporation of a carboxamide group in N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide further modulates its pharmacokinetic properties, making it a promising candidate for drug development.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating inflammatory responses and immune modulation. The combination of the butyl and trichlorophenoxy ethyl groups suggests that it may interact with various cellular receptors and enzymes, thereby influencing pathways involved in inflammation and immune function. Preliminary in vitro studies have shown that derivatives of this compound exhibit inhibitory effects on certain inflammatory cytokines, indicating a possible therapeutic application in conditions characterized by excessive inflammation.

The synthesis of N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular architecture efficiently. These synthetic methodologies are critical in pharmaceutical research as they allow for the rapid exploration of structural variations and optimization of biological activity.

The pharmacological profile of this compound is being further elucidated through comprehensive biochemical and cell-based assays. Researchers are particularly interested in understanding how the structural components interact with target proteins and how these interactions translate into therapeutic effects. High-throughput screening technologies are being employed to identify potential binding partners and assess the compound's efficacy in various biological models.

One of the most exciting aspects of N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide is its potential as a lead compound for drug discovery. By modifying specific functional groups within its structure, scientists can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic behavior. This flexibility makes it an attractive scaffold for developing novel therapeutics targeting a wide range of diseases.

The regulatory landscape for new drug development also plays a crucial role in the progression of compounds like N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide. Compliance with stringent guidelines set forth by regulatory agencies ensures that only safe and effective drugs reach the market. Researchers are working closely with regulatory experts to navigate these requirements and advance their findings towards clinical trials.

In conclusion, N-butyl-N-2-(2,4,6-trichlorophenoxy)ethyl-1H-imidazole-1-carboxamide (CAS No. 66835-29-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable compound for further research and development. As our understanding of its pharmacological properties continues to grow, so does its potential to contribute to the development of novel treatments for various diseases.